6-(3,4-Dimethoxyphenyl)-7,8-dihydronaphtho[2,3-d][1,3]dioxol-5(6h)-one

• CAS No.: 41303-46-2
• Molecular Formula: C19H18O5
• Molecular Weight: 326.3 g/mol
• IUPAC Name: 6-(3,4-dimethoxyphenyl)-7,8-dihydro-6H-benzo[f][1,3]benzodioxol-5-one
• InChI: InChI=1S/C19H18O5/c1-21-15-6-4-11(7-16(15)22-2)13-5-3-12-8-17-18(24-10-23-17)9-14(12)19(13)20/h4,6-9,13H,3,5,10H2,1-2H3
• InChI Key: QDPCGSFBFKQHLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CCC3=CC4=C(C=C3C2=O)OCO4)OC

Description

NSC 160464 is a compound that has garnered interest in various scientific fields due to its unique properties and potential applications. It is known for its role in specific chemical reactions and its utility in research and industrial applications.

Preparation Methods

The synthesis of NSC 160464 involves several steps, including specific reaction conditions and reagents. The synthetic routes typically require precise control over temperature, pressure, and the use of catalysts to ensure the desired product is obtained. Industrial production methods may involve scaling up these reactions to produce larger quantities of the compound efficiently.

Chemical Reactions Analysis

NSC 160464 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used, but they often include derivatives of the original compound with modified functional groups.

Scientific Research Applications

NSC 160464 has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various reactions to study reaction mechanisms and product formation. In biology, it may be used to investigate cellular processes and molecular interactions. In medicine, NSC 160464 could be explored for its potential therapeutic effects or as a tool in drug development. Industrial applications might include its use in the production of specialized materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of NSC 160464 involves its interaction with specific molecular targets and pathways These interactions can lead to changes in cellular processes or the modulation of biochemical pathways

Comparison with Similar Compounds

NSC 160464 can be compared with other similar compounds to highlight its unique properties. Similar compounds may include those with analogous chemical structures or similar reactivity. By comparing these compounds, researchers can better understand the distinct features and potential advantages of NSC 160464.

Conclusion

NSC 160464 is a compound with significant potential in various scientific fields Its unique properties and diverse applications make it a valuable subject of study

Biological Activity

The compound 6-(3,4-Dimethoxyphenyl)-7,8-dihydronaphtho[2,3-d][1,3]dioxol-5(6H)-one , also known by its CAS number 41303-46-2 , is a complex organic molecule with potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

• Molecular Formula : C$_{19}$H$_{18}$O$_5$
• Molecular Weight : 326.34 g/mol
• Density : 1.274 g/cm³
• Boiling Point : 505°C at 760 mmHg
• Flash Point : 224.1°C

These properties suggest that the compound is stable under normal conditions and may exhibit interesting interactions in biological systems.

Research indicates that compounds similar to This compound can exhibit various biological activities through different mechanisms:

• Anti-inflammatory Effects : The compound may inhibit pro-inflammatory cytokines such as IL-23 and IL-6 in macrophages. This inhibition could be linked to the suppression of the mitogen-activated protein kinases (MAPKs) pathway and nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathways .
• Antitumor Activity : Similar compounds have shown promise in inhibiting tumor cell proliferation and inducing apoptosis in various cancer cell lines. The structure-activity relationship (SAR) studies indicate that modifications to the molecular structure can enhance antitumor efficacy .
• Antiviral Properties : Some derivatives have demonstrated inhibitory effects against viruses such as HBV and HCV, suggesting potential applications in antiviral therapies .

Pharmacological Studies

A summary of relevant pharmacological studies is presented in Table 1 below:

Study Reference	Biological Activity	Findings
	Anti-inflammatory	Significant reduction in IL-23 and IL-6 levels; decreased neutrophil migration
	Antitumor	Compounds exhibited potent activity against various human tumor cell lines
	Antiviral	Inhibition of HBV and HCV replication in vitro

Case Study 1: Anti-inflammatory Effects

In a study investigating the anti-inflammatory properties of related compounds, it was found that treatment with This compound significantly reduced skin inflammation in a psoriasiform mouse model. The treated mice exhibited decreased epidermal thickness and reduced infiltration of inflammatory cells compared to controls .

Case Study 2: Antitumor Activity

Another study evaluated the antitumor effects of structurally related naphthoquinones on human cancer cell lines. Results indicated that these compounds induced apoptosis via caspase activation and significantly inhibited cell proliferation at low micromolar concentrations . This suggests that This compound may have similar potential.